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Compound of Interest

Compound Name: Nicotinamide N-oxide

Cat. No.: B030751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Nicotinamide N-oxide, a key metabolite

of nicotinamide (Vitamin B3). It is designed to furnish researchers, scientists, and drug

development professionals with essential information on sourcing analytical standards, detailed

experimental protocols for its quantification, and insights into its biological significance and

signaling pathways.

Sourcing Nicotinamide N-oxide Analytical Standards
The procurement of high-purity analytical standards is fundamental for accurate and

reproducible research. Several reputable suppliers offer Nicotinamide N-oxide for research

purposes. A summary of key suppliers and their product specifications is provided below to

facilitate selection.
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Supplier
Product
Name

CAS
Number

Purity
Available
Formats

Additional
Information

MedchemExp

ress

Nicotinamide

N-oxide

(Standard)

1986-81-8

Analytical

Standard

Grade

10 mg, 25

mg, 50 mg,

100 mg

Intended for

research and

analytical

applications;

Certificate of

Analysis

(CoA) and

HNMR report

available

upon request.

[1]

APExBIO
Nicotinamide

N-oxide
1986-81-8 ≥98.00%

100 mg, 200

mg, 500 mg,

1 g

CoA and

NMR data

available;

Soluble in

DMSO and

water.[2]

Cayman

Chemical

Nicotinamide

N-oxide
1986-81-8 ≥98%

1 mg, 5 mg,

10 mg

Batch-

specific data

including CoA

and GC-MS

data available

for download.

[3]

Thermo

Scientific

Chemicals

Nicotinamide

N-oxide, 98%
1986-81-8 98% 25 g

Formerly part

of the Alfa

Aesar

portfolio.

LGC

Standards

Nicotinamide

N-Oxide

1986-81-8 High Quality Varies Reference

material

characterized

in

accordance
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with ISO

17025.[4]

MOLNOVA
Nicotinamide-

N-oxide
1986-81-8 >98% (HPLC) Varies

Certificate of

Analysis

available,

confirming

structure by

NMR.[5]

Experimental Protocols
This section details methodologies for the analysis of Nicotinamide N-oxide in biological

matrices and for investigating its biological activity.

Quantification of Nicotinamide N-oxide by High-
Performance Liquid Chromatography (HPLC)
This protocol provides a general method for the separation and quantification of Nicotinamide
N-oxide. It is based on established reverse-phase HPLC principles.[1]

Objective: To quantify the concentration of Nicotinamide N-oxide in a given sample.

Materials:

Nicotinamide N-oxide analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (or formic acid for MS-compatibility)

HPLC system with UV or MS detector

Newcrom R1 column or equivalent C18 column

Procedure:
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Standard Preparation:

Prepare a stock solution of Nicotinamide N-oxide (e.g., 1 mg/mL) in a suitable solvent

(e.g., water or DMSO).

Perform serial dilutions to create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10

µg/mL).

Sample Preparation (from human liver microsomes):[6]

Incubate human liver microsomes with nicotinamide.

Stop the reaction by adding a protein precipitation agent (e.g., ice-cold acetonitrile or

methanol).

Centrifuge to pellet the precipitated protein.

Collect the supernatant and dry it under a vacuum.

Reconstitute the dried extract in the HPLC mobile phase.

HPLC Conditions:

Column: Newcrom R1 or equivalent reverse-phase column.[1]

Mobile Phase: A mixture of acetonitrile and water with a small percentage of phosphoric

acid (e.g., 0.1%). For LC-MS applications, replace phosphoric acid with formic acid.[1]

Flow Rate: As per column manufacturer's recommendation (e.g., 1 mL/min).

Injection Volume: 10-20 µL.

Detection: UV detector at an appropriate wavelength (e.g., 260 nm) or a mass

spectrometer.

Analysis:

Inject the calibration standards to generate a standard curve.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b030751?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3583486/
https://sielc.com/separation-of-nicotinamide-n-oxide-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-nicotinamide-n-oxide-on-newcrom-r1-hplc-column
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the prepared samples.

Quantify the amount of Nicotinamide N-oxide in the samples by comparing their peak

areas to the standard curve.
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Standard Preparation

HPLC Separation

Sample Preparation Detection (UV/MS)

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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